Cas no 2172465-53-9 (4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopentanoic acid)

• Product Name: 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopentanoic acid
• CAS No: 2172465-53-9
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6369078
• PubChem ID: 165549699
• Update Time: 2025-05-20

4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopentanoic acid
• EN300-1482171
• 2172465-53-9
• 4-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylheptanamido]pentanoic acid

• Inchi： 1S/C28H36N2O5/c1-18(27(33)29-20(3)15-16-26(31)32)9-8-10-19(2)30-28(34)35-17-25-23-13-6-4-11-21(23)22-12-5-7-14-24(22)25/h4-7,11-14,18-20,25H,8-10,15-17H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： YNPJGRQREHVEQW-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(C)C(NC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopentanoic acid

Recent Advances in the Study of 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopentanoic acid (CAS: 2172465-53-9)

The compound 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopentanoic acid (CAS: 2172465-53-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug development, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate.

Recent research has focused on optimizing the synthesis and purification processes for this compound to enhance its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that reduces byproduct formation and increases overall efficiency. The study also highlighted the compound's stability under various conditions, making it a reliable candidate for further pharmaceutical applications. Additionally, the compound's role in the synthesis of peptide-based drugs has been explored, with promising results in the development of novel therapeutics for cancer and autoimmune diseases.

Another significant area of investigation involves the use of 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopentanoic acid in the design of prodrugs. Researchers have leveraged its Fmoc-protected amino group to create prodrugs with enhanced bioavailability and targeted delivery capabilities. A recent preprint on bioRxiv (2024) detailed the successful incorporation of this compound into a prodrug system for treating inflammatory bowel disease (IBD), showing improved therapeutic efficacy and reduced side effects in preclinical models.

Furthermore, the compound's potential in bioconjugation strategies has been explored. Its reactive functional groups allow for efficient coupling with biomolecules such as proteins and antibodies, enabling the development of advanced diagnostic tools and targeted therapies. A study in Bioconjugate Chemistry (2023) reported the use of this compound in the creation of antibody-drug conjugates (ADCs) with high specificity and potency against tumor cells.

In conclusion, 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopentanoic acid (CAS: 2172465-53-9) represents a versatile and valuable building block in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to prodrug design and bioconjugation, with ongoing studies continuing to uncover new possibilities. The compound's stability, reactivity, and compatibility with various biological systems make it a promising candidate for future therapeutic and diagnostic innovations.